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Abstract
CP-640186 is a potent, orally active, and cell-permeable small molecule that acts as an

isozyme-nonselective inhibitor of acetyl-CoA carboxylase (ACC).[1][2][3][4] By targeting both

ACC1 and ACC2, the rate-limiting enzymes in de novo fatty acid synthesis and a key regulator

of fatty acid oxidation, CP-640186 effectively reduces the production of fatty acids and

triglycerides while promoting the oxidation of existing fatty acids.[5][6][7][8] This dual

mechanism of action makes it a significant tool for research in metabolic diseases and a

potential therapeutic agent for conditions such as obesity, diabetes, and nonalcoholic fatty liver

disease. This guide provides a comprehensive overview of the technical details of CP-640186,

including its mechanism of action, quantitative inhibitory data, and relevant experimental

methodologies.
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Acetyl-CoA carboxylase (ACC) is a biotin-dependent enzyme that catalyzes the irreversible

carboxylation of acetyl-CoA to produce malonyl-CoA.[6][9] This reaction is the committed and

rate-limiting step in the biosynthesis of fatty acids.[7][10] In mammals, two main isoforms of

ACC exist: ACC1 and ACC2.[6]

ACC1 is primarily found in the cytoplasm of lipogenic tissues such as the liver and adipose

tissue, where it provides malonyl-CoA for the synthesis of new fatty acids.[6][7]

ACC2 is located on the outer mitochondrial membrane, where the malonyl-CoA it produces

acts as a potent inhibitor of carnitine palmitoyltransferase 1 (CPT1), an enzyme essential for

the transport of fatty acids into the mitochondria for β-oxidation.[7][11]

By inhibiting both ACC1 and ACC2, a non-selective inhibitor like CP-640186 can

simultaneously block the synthesis of new fatty acids and promote the burning of existing ones,

making it a powerful modulator of lipid metabolism.[5]

Mechanism of Action of CP-640186
CP-640186 is a reversible and allosteric inhibitor of ACC.[12][13] Structural studies have shown

that it binds to the carboxyltransferase (CT) domain of ACC at the dimer interface.[14][15] This

binding is non-competitive with respect to the substrates acetyl-CoA, bicarbonate, and the

allosteric activator citrate, and uncompetitive with respect to ATP.[3][5][12] The binding of CP-
640186 to the CT domain prevents the transfer of the carboxyl group from biotin to acetyl-CoA,

thereby inhibiting the production of malonyl-CoA.[14]

The following diagram illustrates the central role of ACC in fatty acid metabolism and the

inhibitory action of CP-640186.
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Figure 1: Mechanism of CP-640186 Action on Fatty Acid Metabolism.

Quantitative Data
The inhibitory potency of CP-640186 has been quantified in various enzymatic and cell-based

assays. The following tables summarize the key quantitative data available.
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Table 1: In Vitro Enzyme Inhibition
Target Enzyme Species IC50 (nM) Reference

ACC1 (liver) Rat 53 [1][2][3][4]

ACC2 (skeletal

muscle)
Rat 61 [1][2][3][4]

ACC1 & ACC2 General ~55 [5]

Table 2: Cellular Activity
Cell Line Assay Parameter Value (µM) Reference

HepG2

Fatty Acid

Synthesis

Inhibition

IC50 0.84 [1]

HepG2

Fatty Acid

Synthesis

Inhibition

EC50 0.62 [1]

HepG2

Triglyceride

Synthesis

Inhibition

EC50 1.8 [1]

C2C12

Palmitate

Oxidation

Stimulation

EC50 0.057 [1][2]

Isolated Rat

Epitrochlearis

Muscle

Palmitate

Oxidation

Stimulation

EC50 1.3 [1][2]

Table 3: In Vivo Efficacy
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Animal Model Parameter ED50 (mg/kg) Reference

Rats
Fatty Acid Synthesis

Inhibition
13 [3][5]

CD1 Mice
Fatty Acid Synthesis

Inhibition
11 [3][5]

ob/ob Mice
Fatty Acid Synthesis

Inhibition
4 [3][5]

Rats

Whole Body Fatty

Acid Oxidation

Stimulation

~30 [3][5]

Rats
Hepatic Malonyl-CoA

Reduction
55 [3][5]

Rats

Soleus Muscle

Malonyl-CoA

Reduction

6 [3][5]

Rats

Quadriceps Muscle

Malonyl-CoA

Reduction

15 [3][5]

Rats

Cardiac Muscle

Malonyl-CoA

Reduction

8 [3][5]

Table 4: Pharmacokinetics
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Species Route
Dose
(mg/kg)

T½ (h)
Bioavail
ability
(%)

Cmax
(ng/mL)

AUC₀-∞
(ng·h/m
L)

Referen
ce

Male

Sprague-

Dawley

Rats

IV 5 1.5 - - - [3]

Male

Sprague-

Dawley

Rats

Oral 10 1.5 39 345 960 [1][3]

ob/ob

Mice
Oral 10 1.1 50 2177 3068 [3]

Experimental Protocols
Detailed experimental protocols for the assays mentioned are crucial for reproducing and

building upon existing research. While specific proprietary details may not be fully available, the

following sections outline the standard methodologies employed in the characterization of ACC

inhibitors like CP-640186.

ACC Enzyme Inhibition Assay
This assay measures the direct inhibitory effect of CP-640186 on the activity of purified ACC1

and ACC2.

Start

Prepare reaction mix:
- Purified ACC1 or ACC2

- Acetyl-CoA
- ATP

- Bicarbonate (containing ¹⁴C)

Add varying concentrations
of CP-640186 Incubate at 37°C Stop reaction

(e.g., with acid)

Measure ¹⁴C incorporation
into Malonyl-CoA

(e.g., scintillation counting)
Calculate IC50 End
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Figure 2: Workflow for ACC Enzyme Inhibition Assay.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.selleckchem.com/products/cp-640186.html
https://www.medchemexpress.com/CP-640186.html
https://www.selleckchem.com/products/cp-640186.html
https://www.selleckchem.com/products/cp-640186.html
https://www.benchchem.com/product/b1216025/docs?utm_src=pdf-body#cp-640186-a-potent-inhibitor-of-fatty-acid-synthesis
https://www.benchchem.com/product/b1216025/docs?utm_src=pdf-body#cp-640186-a-potent-inhibitor-of-fatty-acid-synthesis
https://www.benchchem.com/product/b1216025/docs?utm_src=pdf-body-img#cp-640186-a-potent-inhibitor-of-fatty-acid-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Enzyme Preparation: Purified recombinant rat liver ACC1 and rat skeletal muscle ACC2 are

used.

Reaction Mixture: A typical reaction buffer includes acetyl-CoA, ATP, and [¹⁴C]bicarbonate.

Inhibitor Addition: CP-640186 is dissolved in a suitable solvent (e.g., DMSO) and added to

the reaction mixture at various concentrations.

Incubation: The reaction is initiated and incubated at 37°C for a defined period.

Reaction Termination: The reaction is stopped, typically by the addition of an acid.

Quantification: The amount of [¹⁴C]malonyl-CoA formed is quantified using scintillation

counting after separation from unreacted [¹⁴C]bicarbonate.

Data Analysis: The percentage of inhibition at each concentration is calculated, and the IC50

value is determined by fitting the data to a dose-response curve.

Cellular Fatty Acid Synthesis Assay
This assay assesses the ability of CP-640186 to inhibit de novo fatty acid synthesis in a cellular

context.
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concentrations of CP-640186
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(e.g., [¹⁴C]acetate) Incubate for a set time Harvest cells and
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Figure 3: Workflow for Cellular Fatty Acid Synthesis Assay.

Methodology:

Cell Culture: Human hepatoma (HepG2) cells are cultured to a suitable confluency.

Inhibitor Treatment: Cells are pre-incubated with various concentrations of CP-640186.
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Radiolabeling: A radiolabeled precursor for fatty acid synthesis, such as [¹⁴C]acetate, is

added to the culture medium.

Incubation: The cells are incubated for a period to allow for the incorporation of the radiolabel

into newly synthesized fatty acids.

Lipid Extraction: Cells are harvested, and total lipids are extracted using a method like the

Folch extraction.

Quantification: The radioactivity in the lipid extract is measured by scintillation counting.

Data Analysis: The EC50 value is determined from the dose-response curve of inhibition.

Cellular Fatty Acid Oxidation Assay
This assay measures the effect of CP-640186 on the rate of fatty acid oxidation in cells.

Methodology:

Cell Culture: C2C12 myotubes or isolated muscle strips are used.

Inhibitor Treatment: The cells or tissues are incubated with different concentrations of CP-
640186.

Substrate Addition: A radiolabeled fatty acid, such as [¹⁴C]palmitate, is added.

Incubation: The cells are incubated to allow for the oxidation of the fatty acid.

Measurement of Oxidation Products: The rate of fatty acid oxidation is determined by

measuring the production of ¹⁴CO₂ or acid-soluble metabolites.

Data Analysis: The EC50 for the stimulation of fatty acid oxidation is calculated.

Conclusion
CP-640186 is a well-characterized, potent, and non-selective inhibitor of both ACC1 and ACC2.

Its ability to simultaneously inhibit fatty acid synthesis and stimulate fatty acid oxidation has

been demonstrated in a variety of in vitro and in vivo models. The comprehensive quantitative
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data and established experimental protocols make CP-640186 an invaluable tool for

researchers investigating the role of fatty acid metabolism in health and disease. For

professionals in drug development, the preclinical data on CP-640186 provides a strong

foundation for the development of novel therapeutics targeting metabolic disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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